3-(4-methoxyphenyl)-6-methyl[1,2,4]triazolo[3,4-a]phthalazine

• IUPAC Name: 3-(4-methoxyphenyl)-6-methyl-[1,2,4]triazolo[3,4-a]phthalazine
• InChI: InChI=1S/C17H14N4O/c1-11-14-5-3-4-6-15(14)17-19-18-16(21(17)20-11)12-7-9-13(22-2)10-8-12/h3-10H,1-2H3
• InChI Key: JGYWMWQPWWEUGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=NN=C2C3=CC=CC=C13)C4=CC=C(C=C4)OC
• Molecular Formula: C17H14N4O
• Molecular Weight: 290.32 g/mol

Description

3-(4-methoxyphenyl)-6-methyl[1,2,4]triazolo[3,4-a]phthalazine is a chemical compound that has gained significant attention in the scientific research community due to its unique properties. This compound belongs to the family of phthalazine derivatives, which are known for their potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 3-(4-methoxyphenyl)-6-methyl[1,2,4]triazolo[3,4-a]phthalazine is not fully understood yet. However, it is believed to act through various molecular pathways, including inhibition of certain enzymes and modulation of gene expression. Further studies are required to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects:
Several studies have reported the biochemical and physiological effects of 3-(4-methoxyphenyl)-6-methyl[1,2,4]triazolo[3,4-a]phthalazine. It has been shown to exhibit significant anti-inflammatory and antioxidant properties, which can be attributed to its ability to inhibit certain enzymes and reduce oxidative stress. Moreover, this compound has also been reported to induce apoptosis in cancer cells, suggesting its potential use as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-methoxyphenyl)-6-methyl[1,2,4]triazolo[3,4-a]phthalazine in lab experiments include its unique properties, such as its potential therapeutic applications in various diseases and its ability to induce apoptosis in cancer cells. However, the limitations of using this compound include its complex synthesis process and the need for further studies to elucidate its exact mechanism of action.

Future Directions

Several future directions can be proposed for the scientific research of 3-(4-methoxyphenyl)-6-methyl[1,2,4]triazolo[3,4-a]phthalazine. These include further studies to elucidate its exact mechanism of action, optimization of its synthesis process, and investigation of its potential therapeutic applications in various diseases. Moreover, this compound can also be further studied for its potential use as a diagnostic tool for certain diseases.

Synthesis Methods

The synthesis of 3-(4-methoxyphenyl)-6-methyl[1,2,4]triazolo[3,4-a]phthalazine is a multi-step process that involves the condensation of an appropriate aldehyde with a phthalic hydrazide derivative, followed by cyclization and further functionalization. The synthesis of this compound has been reported in several scientific literature sources, and different methods have been proposed for its preparation.

Scientific Research Applications

3-(4-methoxyphenyl)-6-methyl[1,2,4]triazolo[3,4-a]phthalazine has been extensively studied for its potential applications in various scientific research fields. It has been reported to exhibit significant anti-inflammatory, antioxidant, and anti-cancer properties. Moreover, this compound has also been investigated for its potential use as a diagnostic tool for certain diseases.